Cas no 2680776-30-9 (4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid)

• Product Name: 4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid
• CAS No: 2680776-30-9
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 5633958
• PubChem ID: 165926455
• Update Time: 2025-08-05

4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287983
• 2680776-30-9
• 4-(3,4-dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid
• 4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid

• Inchi： 1S/C15H15NO3S/c1-8-4-5-11(6-9(8)2)12-7-20-14(16-10(3)17)13(12)15(18)19/h4-7H,1-3H3,(H,16,17)(H,18,19)
• InChI Key： MNTZNLSIAKLVCO-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1NC(C)=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 289.07726451g/mol
• Monoisotopic Mass: 289.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid

Professional Introduction to 4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic Acid (CAS No. 2680776-30-9)

4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid, identified by its CAS number 2680776-30-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an acetamido group and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>naming convention of this compound provides a clear insight into its molecular structure. The prefix "4-" indicates the position of the substituent on the thiophene ring, while "3,4-Dimethylphenyl" specifies the nature of the substituent attached to the 4-position of the thiophene. The presence of an "acetamido" group at the 2-position and a "carboxylic acid" at the 3-position further elaborates its structural complexity. This precise nomenclature is essential in ensuring accurate communication within the scientific community, as it allows researchers to quickly understand and interpret the compound's structure without ambiguity.

In recent years, thiophene derivatives have been extensively studied for their potential applications in various therapeutic areas. The< strong>biological activity of compounds like 4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid has been explored in several preclinical studies. These studies have highlighted its potential as a lead compound in developing novel pharmaceuticals targeting various diseases. For instance, some research has suggested that this compound may exhibit< strong>antimicrobial properties, making it a promising candidate for treating infections caused by resistant bacterial strains.

The< strong>pharmacological significance of this compound lies in its ability to interact with biological targets in a specific manner. The acetamido group can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. Additionally, the carboxylic acid moiety can act as a proton acceptor or donor, influencing the compound's solubility and bioavailability. These properties make 4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid a versatile molecule that can be further modified to enhance its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the< strong>ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound with greater accuracy. These predictions are crucial for understanding how the molecule will behave within the human body and for optimizing its pharmacokinetic properties. By leveraging computational tools such as molecular docking and molecular dynamics simulations, scientists can design analogs of this compound that exhibit improved efficacy and reduced side effects.

The< strong>synthetic pathways for preparing 4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid have also been optimized in recent years. Researchers have developed efficient synthetic routes that minimize byproduct formation and improve yield. These advancements are essential for scaling up production and making this compound more accessible for further research and development. Additionally, green chemistry principles have been incorporated into these synthetic processes to reduce environmental impact and ensure sustainable practices.

In conclusion, 4-(3,4-Dimethylphenyl)-2-acetamidothiophene-3-carboxylic acid (CAS No. 2680776-30-9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in addressing global health challenges.